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Compound Name:
Benz[a]anthracene-7-

chloromethane-13C

Cat. No.: B589463 Get Quote

Technical Guide: Benz[a]anthracene-7-
chloromethane-¹³C
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benz[a]anthracene-7-

chloromethane-¹³C, a stable isotope-labeled polycyclic aromatic hydrocarbon (PAH). This

document consolidates available information on its suppliers, pricing, chemical properties, and

toxicological profile. Due to the limited publicly available data on specific experimental

applications of this labeled compound, this guide also includes generalized methodologies for

the synthesis and study of related benz[a]anthracene derivatives to provide a framework for its

potential research applications.

Chemical Identity and Properties
Benz[a]anthracene-7-chloromethane-¹³C is a derivative of benz[a]anthracene, a class of

compounds known for their carcinogenic properties. The incorporation of a ¹³C stable isotope in

the chloromethyl group makes it a valuable tool for tracer studies in metabolism, DNA adduct

formation, and other toxicological research.
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Property Value Reference

CAS Number 1391054-60-6 [1]

Molecular Formula C₁₈¹³CH₁₃Cl [1]

Molecular Weight 277.75 g/mol [1]

Synonyms

7-

Chloromethylbenz[a]anthracen

e-¹³C₁, NSC 30973-¹³C₁

[1]

Appearance Off-white Solid

Storage 2-8°C Refrigerator

Supplier and Pricing Information
Benz[a]anthracene-7-chloromethane-¹³C is available from a limited number of specialized

chemical suppliers. Pricing is generally provided upon request and can vary based on quantity

and purity.

Supplier Website Contact for Pricing Notes

Clearsynth --INVALID-LINK-- --INVALID-LINK--

Certificate of Analysis

provided. For

research purposes

only.[1]

LGC Standards --INVALID-LINK-- Inquiry required
High-quality reference

standards.[2]

MedChemExpress --INVALID-LINK-- Inquiry required
Sold as a stable

isotope.[3]

Synthesis and Preparation
While a specific, detailed synthesis protocol for Benz[a]anthracene-7-chloromethane-¹³C is not

readily available in the public domain, a general approach can be inferred from the synthesis of
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related chlorinated benz[a]anthracene derivatives. The following workflow outlines a plausible

synthetic route.

Starting Material

Chloromethylation

Product

Purification

Benz[a]anthracene

¹³C-labeled Paraformaldehyde
+

Dry HCl gas

Reaction

Benz[a]anthracene-7-chloromethane-¹³C

Forms

Anhydrous Solvent
(e.g., Acetic Acid)

Column Chromatography
+

Recrystallization

Requires

Click to download full resolution via product page

A generalized workflow for the synthesis of Benz[a]anthracene-7-chloromethane-¹³C.

General Experimental Protocol for Chlorination (Adapted from similar reactions):
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Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer and a gas inlet under an inert atmosphere (e.g., nitrogen or argon), dissolve

Benz[a]anthracene in an appropriate anhydrous solvent.

Reagent Addition: Introduce ¹³C-labeled paraformaldehyde and bubble dry hydrogen chloride

gas through the solution at a controlled temperature.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Workup: Upon completion, the reaction mixture is quenched with cold water and extracted

with a suitable organic solvent. The organic layer is then washed, dried, and concentrated.

Purification: The crude product is purified by column chromatography on silica gel followed

by recrystallization to yield the final product.

Biological Activity and Potential Research
Applications
Benz[a]anthracene and its derivatives are well-documented carcinogens. The primary

mechanism of their toxicity involves metabolic activation to reactive intermediates that can form

covalent adducts with DNA, leading to mutations and potentially initiating cancer.

Known Biological Effects:

Carcinogenicity: Benz[a]anthracene is classified as a substance that may reasonably be

anticipated to be a human carcinogen.[4][5] Studies in animal models have shown that oral

administration of benz[a]anthracene can induce tumors.

Neoplasm Inhibitory Activity: Some benzanthracene derivatives have also been noted to

display neoplasm inhibitory activity, suggesting a complex biological profile.[1]

Potential Research Applications for the ¹³C-Labeled Compound:

Metabolic Fate Studies: The ¹³C label allows for tracing the metabolic pathways of the

compound in vitro and in vivo using techniques like mass spectrometry.
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DNA Adduct Analysis: Researchers can use this labeled compound to quantify the formation

of DNA adducts, providing insights into the mechanisms of carcinogenesis.

Toxicokinetics: The stable isotope label facilitates the study of the absorption, distribution,

metabolism, and excretion (ADME) of the compound.

Inferred Signaling Pathway: Metabolic Activation of
Benz[a]anthracene Derivatives
While the specific signaling pathways affected by Benz[a]anthracene-7-chloromethane are not

detailed in the available literature, the metabolic activation pathway of the related and well-

studied compound, 7-methylbenz[a]anthracene, provides a relevant model. This pathway

involves a series of enzymatic reactions that convert the parent compound into a highly

reactive diol epoxide, which is the ultimate carcinogenic species.

Benz[a]anthracene
Derivative EpoxideOxidation DihydrodiolHydration Diol Epoxide

(Ultimate Carcinogen)
Epoxidation DNA AdductsCovalent Binding Mutations

Cancer Initiation

Cytochrome P450 Epoxide Hydrolase Cytochrome P450

Click to download full resolution via product page

Metabolic activation pathway of a benz[a]anthracene derivative leading to DNA adduct
formation.

This diagram illustrates the multi-step enzymatic process that transforms a relatively inert PAH

into a potent carcinogen. The use of ¹³C-labeled Benz[a]anthracene-7-chloromethane would be

instrumental in elucidating the specific metabolites formed and their rates of formation in this

pathway.

Safety and Handling
Benz[a]anthracene and its derivatives should be handled with extreme caution due to their

potential carcinogenicity.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, a lab

coat, and safety glasses.

Handling: Handle in a well-ventilated fume hood to avoid inhalation of dust or vapors.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous materials.

For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the

supplier.[6][7][8][9]

Disclaimer: This document is intended for informational purposes for a scientific audience and

is based on publicly available data. The information regarding synthesis and experimental

protocols is generalized due to a lack of specific published methods for Benz[a]anthracene-7-

chloromethane-¹³C. Researchers should consult original research articles and safety data

sheets before undertaking any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benz[a]anthracene-7-chloromethane-13C supplier and
pricing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b589463#benz-a-anthracene-7-chloromethane-13c-
supplier-and-pricing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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